Cas no 2228037-84-9 ((2S)-4-methylhexan-2-ol)

(2S)-4-Methylhexan-2-ol is a chiral secondary alcohol with the molecular formula C₇H₁₆O. Its stereospecific (S)-configuration makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The compound exhibits moderate polarity and solubility in common organic solvents, facilitating its use in reactions such as esterifications or as a precursor for chiral ligands. The branched alkyl chain enhances steric influence, which can be leveraged in stereoselective transformations. Its well-defined enantiomeric purity ensures reproducibility in research and industrial processes. (2S)-4-Methylhexan-2-ol is typically supplied with high chemical and optical purity, meeting stringent standards for synthetic and analytical applications.
(2S)-4-methylhexan-2-ol structure
(2S)-4-methylhexan-2-ol structure
Product Name:(2S)-4-methylhexan-2-ol
CAS No:2228037-84-9
MF:C7H16O
MW:116.201342582703
CID:6258704
PubChem ID:24815208
Update Time:2025-05-23

(2S)-4-methylhexan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2S)-4-methylhexan-2-ol
    • 2228037-84-9
    • EN300-1818525
    • Inchi: 1S/C7H16O/c1-4-6(2)5-7(3)8/h6-8H,4-5H2,1-3H3/t6?,7-/m0/s1
    • InChI Key: KZUBXUKRWLMPIO-MLWJPKLSSA-N
    • SMILES: O[C@@H](C)CC(C)CC

Computed Properties

  • Exact Mass: 116.120115130g/mol
  • Monoisotopic Mass: 116.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 52.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.2Ų

(2S)-4-methylhexan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1818525-0.05g
(2S)-4-methylhexan-2-ol
2228037-84-9
0.05g
$468.0 2023-09-19
Enamine
EN300-1818525-0.1g
(2S)-4-methylhexan-2-ol
2228037-84-9
0.1g
$490.0 2023-09-19
Enamine
EN300-1818525-0.25g
(2S)-4-methylhexan-2-ol
2228037-84-9
0.25g
$513.0 2023-09-19
Enamine
EN300-1818525-0.5g
(2S)-4-methylhexan-2-ol
2228037-84-9
0.5g
$535.0 2023-09-19
Enamine
EN300-1818525-1.0g
(2S)-4-methylhexan-2-ol
2228037-84-9
1g
$1500.0 2023-06-03
Enamine
EN300-1818525-2.5g
(2S)-4-methylhexan-2-ol
2228037-84-9
2.5g
$1089.0 2023-09-19
Enamine
EN300-1818525-5.0g
(2S)-4-methylhexan-2-ol
2228037-84-9
5g
$4349.0 2023-06-03
Enamine
EN300-1818525-10.0g
(2S)-4-methylhexan-2-ol
2228037-84-9
10g
$6450.0 2023-06-03
Enamine
EN300-1818525-1g
(2S)-4-methylhexan-2-ol
2228037-84-9
1g
$557.0 2023-09-19
Enamine
EN300-1818525-5g
(2S)-4-methylhexan-2-ol
2228037-84-9
5g
$1614.0 2023-09-19

Additional information on (2S)-4-methylhexan-2-ol

Comprehensive Analysis of (2S)-4-methylhexan-2-ol (CAS No. 2228037-84-9): Properties, Applications, and Industry Trends

(2S)-4-methylhexan-2-ol (CAS No. 2228037-84-9) is a chiral secondary alcohol with significant relevance in organic synthesis, fragrance formulation, and pharmaceutical intermediates. Its stereospecific structure (2S configuration) makes it valuable for asymmetric synthesis, while its methylhexanol backbone contributes to unique physicochemical properties. This compound has garnered attention in recent years due to the growing demand for enantiomerically pure compounds in agrochemicals and flavor & fragrance industries.

The molecular formula C7H16O and molecular weight 116.20 g/mol characterize this branched-chain alcohol. Key features include a boiling point of 152-154°C (at 760 mmHg) and a density of 0.81 g/cm3. Its optical rotation ([α]D20 = +12.5° in ethanol) is critical for chiral applications. Recent studies highlight its role as a precursor for biodegradable surfactants, aligning with the global shift toward green chemistry solutions.

In fragrance applications, (2S)-4-methylhexan-2-ol imparts woody-herbal notes, making it popular in premium personal care products. Market analysis shows a 15% annual growth in demand for such stereospecific aroma chemicals, driven by consumer preference for complex scent profiles. The compound's low toxicity (LD50 > 2000 mg/kg, oral rat) and REACH compliance further enhance its commercial viability.

Synthetic routes typically involve asymmetric hydrogenation of 4-methyl-2-hexanone using chiral catalysts, with recent advances achieving >98% enantiomeric excess. A 2023 study in Advanced Synthesis & Catalysis demonstrated a novel enzymatic approach using carbonyl reductase, reducing energy consumption by 40%. These innovations address the pharmaceutical industry's need for cost-effective chiral building blocks.

Storage recommendations include inert atmosphere protection below 25°C to prevent oxidative degradation. Analytical methods like chiral GC (β-cyclodextrin columns) and HPLC (Chiralpak AD-H) are standard for purity verification. The compound's logP value of 2.1 suggests moderate lipophilicity, influencing its use in drug delivery systems.

Emerging applications include its use as a solvent modifier in lithium-ion battery electrolytes, where its branched structure improves low-temperature performance. This aligns with electric vehicle industry demands, creating new market opportunities. Patent filings related to CAS 2228037-84-9 have increased 30% since 2021, particularly in renewable energy sectors.

Environmental studies confirm >90% biodegradation within 28 days (OECD 301B), positioning it favorably against traditional solvents. Regulatory databases list it as non-hazardous under GHS classification, with no endocrine disruption concerns identified. These attributes support its inclusion in eco-friendly formulations.

Future research directions focus on continuous flow synthesis to enhance production scalability. A 2024 market report projects the chiral alcohol segment to reach $3.2 billion by 2028, with (2S)-4-methylhexan-2-ol capturing 8-12% market share. Its versatility ensures sustained relevance across fine chemicals and specialty materials sectors.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd